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Compound of Interest

4-(Trichloromethoxy)benzoyl
Compound Name:

chloride
CAS No.: 36823-89-9
Cat. No.: B12811901

Get Quote

Executive Summary

4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9) is a specialized organochlorine
intermediate primarily utilized as a "gateway" scaffold in the synthesis of fluorinated
pharmaceuticals and agrochemicals. Unlike its more stable analog, 4-(trifluoromethoxy)benzoyl
chloride, this compound features a chemically labile trichloromethoxy (

) group.

Its principal value lies in its role as a precursor: the

moiety is the direct synthetic ancestor of the trifluoromethoxy (

) group, a critical bioisostere in modern medicinal chemistry (e.g., Riluzole, Tacerfont). This
guide details the synthesis, handling, and application of this compound, focusing on its
conversion to fluorinated derivatives and its utility in generating lipophilic benzamide scaffolds.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
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Property Data
IUPAC Name 4-(Trichloromethoxy)benzoyl chloride
CAS Number 36823-89-9

Molecular Formula

Molecular Weight 273.93 g/mol
Appearance Colorless to light yellow liquid
Boiling Point ~145-150 °C (at reduced pressure)

N Soluble in DCM, THF, Toluene; Reacts violently
Solubility with water

- Moisture sensitive (hydrolyzes to HCIl and
Stability )
parent acid)

Synthetic Utility: The "Gateway" Mechanism

The industrial significance of 4-(trichloromethoxy)benzoyl chloride is defined by its position
in the Chlorination-Fluorination Exchange workflow. It serves as the bridge between
inexpensive anisole derivatives and high-value fluorinated building blocks.

Synthesis from p-Anisoyl Chloride

The compound is synthesized via the radical chlorination of 4-methoxybenzoyl chloride (p-
anisoyl chloride). This process selectively chlorinates the methoxy methyl group without
affecting the aromatic ring or the acid chloride functionality under optimized conditions.

Reaction Scheme:

The Fluorination Switch (Swarts Reaction)

The most critical application is the conversion of the trichloromethoxy group to a
trifluoromethoxy group using antimony fluorides (Swarts reagent) or anhydrous HF. This
transformation locks in metabolic stability and lipophilicity.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12811901/docs?utm_src=pdf-body#technical-guide-utility-and-applications-of-4-trichloromethoxy-benzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12811901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(Trichloromethoxy) 4-(Trifluoromethoxy)

benzoyl chloride | CIF Exchange 4, | (HFEI:'gEEZt/EEOS) -SHCI o, benzoyl chloride
(High-Value Product)

p-Anisoyl Chloride -3 HCl o | Radical Chlorination
(Starting Material) (CI2, 150-200°C)

Y

A

(Target Intermediate)

Click to download full resolution via product page

Figure 1: The "Gateway" pathway illustrating the conversion of anisoyl chloride to the
trifluoromethoxy derivative via the trichloromethoxy intermediate.

Experimental Protocols
Protocol A: Synthesis of 4-(Trichloromethoxy)benzoyl
Chloride

Note: This reaction requires a dedicated off-gas scrubber for HCI.
Reagents:
» 4-Methoxybenzoyl chloride (1.0 equiv)

e Chlorine gas (

)

e Solvent: Neat (solvent-free) or
/ Chlorobenzene (if temperature control is needed)
Step-by-Step Methodology:

o Setup: Charge a multi-neck round-bottom flask with 4-methoxybenzoyl chloride. Equip with a
gas inlet tube (sparger), a thermometer, and a reflux condenser connected to a caustic
scrubber (NaOH trap).

e Initiation: Heat the neat liquid to 170-200 °C. High temperature is required to promote radical
generation in the absence of photo-initiation. Alternatively, use UV irradiation at lower
temperatures (80-100 °C).
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o Chlorination: Introduce a slow stream of dry chlorine gas. The reaction is exothermic;
maintain temperature control.

e Monitoring: Monitor the reaction via GC-MS. The peak for the starting material (

170) will disappear, sequentially replaced by mono-, di-, and finally trichlorinated species (
274).

e Completion: Continue chlorination until the dichloromethoxy intermediate is <1%.
o Workup: Purge the system with nitrogen to remove dissolved

and HCI. The crude product can be distilled under reduced pressure to yield the pure acid
chloride.

Protocol B: General Amide Coupling (Schotten-
Baumann Conditions)

This protocol describes using 4-(trichloromethoxy)benzoyl chloride to generate benzamide
derivatives.

Reagents:

4-(Trichloromethoxy)benzoyl chloride (1.0 equiv)

Primary/Secondary Amine (1.1 equiv)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow:

o Preparation: Dissolve the amine and base in anhydrous DCM under an inert atmosphere (

). Cool to 0 °C.
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Addition: Dissolve the acid chloride in a minimal amount of DCM and add dropwise to the
amine solution.

Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours.
Quench: Quench with water.

Extraction: Wash the organic layer with 1M HCI (to remove unreacted amine), saturated

, and brine.

Isolation: Dry over

, filter, and concentrate.

Reagents:
Acid Chloride + Amine + Base

'

Mixing at 0°C (DCM)

arm to RT

Reaction:
Nucleophilic Acyl Substitution

uench

Workup:
Acid/Base Wash

vaporation

Final Product:
4-(Trichloromethoxy)benzamide

Click to download full resolution via product page
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Figure 2: Workflow for the Schotten-Baumann coupling of 4-(trichloromethoxy)benzoyl
chloride.

Safety & Handling (E-E-A-T)

Critical Hazard: Hydrolysis & Phosgene Generation While the primary hydrolysis product is HCI
and the corresponding benzoic acid, the trichloromethoxy group (

) is formally a derivative of orthocarbonic acid. Under forcing conditions or specific enzymatic
cleavage, it can degrade to release phosgene (

) or phosgene equivalents.

e Moisture Sensitivity: Store under strict anhydrous conditions (Argon/Nitrogen atmosphere).
» Corrosivity: The compound causes severe skin burns and eye damage (Category 1B).
 Inhalation: Vapors are highly irritating to the respiratory tract due to HCI hydrolysis.

PPE Requirements:

o Face shield and safety goggles.[1]

o Acid-resistant gloves (Nitrile/Neoprene).

» Work must be performed in a functioning chemical fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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